Cas no 1361114-57-9 (1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide)

• Product Name: 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide
• CAS No: 1361114-57-9
• MF: C₁₁H₁₆Br₃N₃O
• MW: 445.976240158081
• CID: 4696926
• Update Time: 2025-07-19

1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl]-ethanone dihydrobromide
• 1-[4-(5-bromopyrazin-2-yl)piperidin-1-yl]ethanone dihydrobromide
• 1-[4-(5-Bromopyrazin-2-yl)piperidin-1-yl]ethanone;dihydrobromide
• 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide

• Inchi： 1S/C11H14BrN3O.2BrH/c1-8(16)15-4-2-9(3-5-15)10-6-14-11(12)7-13-10;;/h6-7,9H,2-5H2,1H3;2*1H
• InChI Key： JTEVNDFXJDPNEH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1CCN(C(C)=O)CC1.Br.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 254
• Topological Polar Surface Area: 46.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide

Research Brief on 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide (CAS: 1361114-57-9)

1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide (CAS: 1361114-57-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of recent research due to its potential applications in targeting specific biological pathways. The presence of the bromo-pyrazine moiety and the piperidine ring suggests its utility as a building block or intermediate in the synthesis of more complex pharmacologically active molecules.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its physicochemical properties and potential biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, highlighting its potential as a scaffold for drug development.

One of the key findings from recent research is the compound's role in the inhibition of specific enzymes involved in disease pathways. Preliminary in vitro studies have demonstrated its moderate inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide could serve as a starting point for the development of novel therapeutic agents.

Further investigations have explored the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. These studies are crucial for understanding its potential as a drug candidate. While the compound exhibits favorable solubility in aqueous solutions, its metabolic stability in human liver microsomes requires further optimization to enhance its drug-like properties.

In conclusion, 1-4-(5-Bromo-pyrazin-2-yl)-piperidin-1-yl-ethanone Dihydrobromide represents a promising chemical entity with potential applications in medicinal chemistry. Ongoing research aims to elucidate its mechanism of action and optimize its structure for improved efficacy and safety. Future studies will likely focus on in vivo evaluations and the synthesis of derivatives to explore its full therapeutic potential.